Cas no 824430-83-3 (1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-)
824430-83-3 structure
Product Name:1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-
CAS No:824430-83-3
MF:C12H15Cl2N
MW:244.160201311111
CID:690807
PubChem ID:59264537
Update Time:2025-04-19
1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-
- SCHEMBL3283508
- (S)-N-methyl-8,9-dichloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- DTXSID40731402
- APEKSNHUILZZDC-MRVPVSSYSA-N
- (1S)-8,9-Dichloro-1,3-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- 824430-83-3
-
- Inchi： 1S/C12H15Cl2N/c1-8-7-15(2)6-5-9-3-4-10(13)12(14)11(8)9/h3-4,8H,5-7H2,1-2H3/t8-/m1/s1
- InChI Key： APEKSNHUILZZDC-MRVPVSSYSA-N
- SMILES： ClC1=C(C=CC2CCN(C)C[C@@H](C)C=21)Cl
Computed Properties
- Exact Mass: 243.0581549g/mol
- Monoisotopic Mass: 243.0581549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 3.2Ų
1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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